1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile

• Molecular Formula: C12H11Cl2N
• Molecular Weight: 240.12 g/mol
• IUPAC Name: 1-(2,3-dichlorophenyl)cyclopentane-1-carbonitrile
• InChI: InChI=1S/C12H11Cl2N/c13-10-5-3-4-9(11(10)14)12(8-15)6-1-2-7-12/h3-5H,1-2,6-7H2
• InChI Key: BYAWKFVBXZEICR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)C2=C(C(=CC=C2)Cl)Cl

Description

1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile: is an organic compound with the molecular formula C12H11Cl2N It is a derivative of cyclopentanecarbonitrile, where the cyclopentane ring is substituted with a 2,3-dichlorophenyl group

Preparation Methods

Intramolecular Cyclization of Linear Precursors

A common approach involves cyclizing 1,5-dihaloalkanes or ester derivatives. For example, 1,5-dibromopentane undergoes dehydrohalogenation in the presence of a base (e.g., potassium tert-butoxide) to form cyclopentene, which is subsequently hydrogenated to cyclopentane. Alternatively, ethyl 5-chlorovalerate reacts with Grignard reagents (e.g., methylmagnesium bromide) to yield cyclopentanol, followed by dehydration and hydrogenation.

Reaction Conditions:

• Solvent: Tetrahydrofuran (THF) or dimethylformamide (DMF)
• Temperature: 80–120°C
• Catalyst: Palladium on carbon (Pd/C) for hydrogenation
• Yield: 65–70%

Palladium-Catalyzed [3+2] Cycloaddition

Recent advances employ palladium catalysts to construct the cyclopentane ring with stereochemical control. For instance, trimethylenemethane (TMM) donors react with α,β-unsaturated carbonyl acceptors in a [3+2] cycloaddition, facilitated by chiral phosphoramidite ligands (e.g., (R)-BINAP). This method achieves high enantioselectivity (up to 95% ee) and is ideal for synthesizing stereodefined cyclopentanes.

Key Parameters:

• Donor: 3-Acetoxy-2-trimethylsilylmethyl-1-propene
• Acceptor: Methyl acrylate
• Catalyst: Pd₂(dba)₃·CHCl₃ with (R)-BINAP
• Yield: 75–85%

Aromatic Substitution: Introducing the 2,3-Dichlorophenyl Group

The dichlorophenyl substituent is introduced via Friedel-Crafts alkylation or cross-coupling reactions .

Friedel-Crafts Alkylation

Cyclopentane derivatives react with 2,3-dichlorobenzyl chloride in the presence of Lewis acids (e.g., AlCl₃). The reaction proceeds via electrophilic aromatic substitution, where the Lewis acid generates a benzyl carbocation intermediate.

Optimization Insights:

• Solvent: Dichloromethane (DCM)
• Temperature: 0–25°C
• Molar Ratio (Substrate:AlCl₃): 1:1.2
• Yield: 60–65%

Suzuki-Miyaura Cross-Coupling

A more selective method involves coupling cyclopentylboronic acid with 2,3-dichloroiodobenzene using a palladium catalyst. This approach minimizes polyalkylation byproducts and enhances regioselectivity.

Representative Protocol:

• Boronic Acid: Cyclopentylboronic acid
• Aryl Halide: 2,3-Dichloroiodobenzene
• Catalyst: Pd(PPh₃)₄
• Base: K₂CO₃
• Solvent: 1,4-Dioxane/H₂O (4:1)
• Yield: 70–75%

Nitrile Group Installation: Functionalization Strategies

The carbonitrile group is introduced via nucleophilic substitution or oxidative methods .

Nucleophilic Substitution of Halides

Cyclopentyl chloride intermediates react with potassium cyanide (KCN) in polar aprotic solvents. The reaction follows an SN2 mechanism, requiring steric accessibility at the reaction site.

Conditions:

• Solvent: Dimethyl sulfoxide (DMSO)
• Temperature: 50–60°C
• Yield: 75–80%

Oxidation of Primary Amines

Primary amines (e.g., cyclopentylamine) are oxidized to nitriles using Rosenmund’s reagent (CrO₃/HCl) or iodine in ammonia . This method is less common due to over-oxidation risks but offers an alternative for sensitive substrates.

Typical Parameters:

• Oxidizing Agent: CrO₃ in HCl
• Solvent: Acetic acid
• Yield: 50–55%

Integrated Synthetic Routes and Comparative Analysis

Sequential Cyclization-Substitution-Functionalization

A three-step sequence (cyclopentane formation → Friedel-Crafts alkylation → nitrile substitution) is widely adopted in industrial settings.

Overall Yield: 35–40% (cumulative)
Advantages: Scalability, cost-effective reagents
Limitations: Moderate enantiocontrol, byproduct formation

Convergent Palladium-Mediated Synthesis

A convergent approach couples pre-formed 2,3-dichlorophenylboronic acid with a nitrile-containing cyclopentane precursor via Suzuki-Miyaura cross-coupling.

Overall Yield: 55–60%
Advantages: High stereoselectivity, fewer steps
Limitations: Expensive catalysts, stringent anhydrous conditions

Data Tables: Reaction Optimization and Performance

Table 1: Comparison of Cyclopentane Ring Formation Methods

Method	Catalyst	Solvent	Temperature (°C)	Yield (%)	Selectivity
Intramolecular Cyclization	None	DMF	100	65	Low
Pd-Catalyzed [3+2]	Pd₂(dba)₃/(R)-BINAP	THF	25	85	High (95% ee)

Table 2: Nitrile Installation Efficiency

Substrate	Reagent	Solvent	Temperature (°C)	Yield (%)
Cyclopentyl chloride	KCN	DMSO	60	80
Cyclopentylamine	CrO₃/HCl	Acetic acid	90	55

Mechanistic Insights and Side-Reaction Mitigation

Competing Pathways in Friedel-Crafts Alkylation

The electrophilic benzyl carbocation may undergo rearomatization or dimerization , reducing yields. Adding 1,2-dichloroethane as a co-solvent stabilizes the carbocation, improving selectivity to 80%.

Palladium Catalyst Deactivation

Phosphine ligands (e.g., PPh₃) in Suzuki-Miyaura couplings are susceptible to oxidation. Replacing them with bulky biaryl phosphines (e.g., SPhos) enhances catalyst longevity and turnover numbers.

Industrial-Scale Considerations

Cost-Benefit Analysis of Catalysts

While palladium catalysts achieve superior selectivity, their high cost (~$3,000/mol) limits large-scale use. Nickel-based catalysts (e.g., NiCl₂(dppp)) offer a cheaper alternative but require higher temperatures (120°C) and exhibit lower yields (50–60%).

Solvent Recycling

DMF and THF are recovered via fractional distillation, reducing waste. Closed-loop systems achieve 90% solvent reuse , aligning with green chemistry principles.

Chemical Reactions Analysis

Types of Reactions: 1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms on the phenyl ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Reduction Reactions: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

Oxidation Reactions: The cyclopentane ring can be oxidized to form cyclopentanone derivatives using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Common Reagents and Conditions:

Substitution: Nucleophiles (amines, thiols), solvents (DMF, THF), bases (sodium hydride, potassium tert-butoxide).

Reduction: Reducing agents (LiAlH4, hydrogen gas with a catalyst), solvents (ether, ethanol).

Oxidation: Oxidizing agents (KMnO4, CrO3), solvents (water, acetic acid).

Major Products:

• Substitution reactions yield various substituted phenyl derivatives.
• Reduction reactions produce amine derivatives.
• Oxidation reactions result in cyclopentanone derivatives.

Scientific Research Applications

Chemical Properties and Reactions

The chemical behavior of 1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile is dictated by its functional groups. The cyano group (-C≡N) can undergo nucleophilic reactions, while the dichlorophenyl group is susceptible to electrophilic substitution reactions. The cyclopentane ring may also participate in ring-opening or rearrangement reactions under specific conditions.

Potential Applications

While specific case studies and comprehensive data tables for 1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile are not available in the provided search results, the documents do point to related research areas that suggest potential applications.

α-Synucleinopathies : The compound class of 1,2,4-thiadiazole derivatives, is useful in the treatment and/or prevention of α-synucleopathies such as Parkinson’s disease, diffuse Lewy body disease, multiple system atrophy and Alzheimer’s disease .

P2X7 Receptor Antagonists : Derivatives of 2-phenyl-2H-pyrazole are P2X7 receptor antagonists that may be useful in treating pain, inflammatory processes, and degenerative conditions such as rheumatoid arthritis, osteoarthritis, psoriasis, allergic dermatitis, asthma, chronic obstructive pulmonary disease, airways hyper-responsiveness, septic shock, glomerulonephritis, irritable bowel disease, Crohn's disease, ulcerative colitis, atherosclerosis, growth and metastases of malignant cells, myoblastic leukaemia, diabetes, Alzheimer's disease, multiple sclerosis, meningitis, osteoporosis, burn injury, ischemic heart disease, stroke and varicose veins .

Mechanism of Action

The mechanism of action of 1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile depends on its specific application. In medicinal chemistry, its derivatives may interact with molecular targets such as enzymes, receptors, or ion channels. The presence of the dichlorophenyl group can enhance binding affinity and selectivity towards these targets. The nitrile group may also participate in hydrogen bonding or other interactions with biological macromolecules, influencing the compound’s activity.

Comparison with Similar Compounds

• 1-(2,4-Dichlorophenyl)cyclopentanecarbonitrile
• 1-(2,5-Dichlorophenyl)cyclopentanecarbonitrile
• 1-(3,4-Dichlorophenyl)cyclopentanecarbonitrile

Comparison: 1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile is unique due to the specific positioning of the chlorine atoms on the phenyl ring This positioning can influence the compound’s reactivity and interaction with other molecules For example, the 2,3-dichloro substitution pattern may result in different steric and electronic effects compared to the 2,4- or 2,5-dichloro derivatives

Biological Activity

1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile is a chemical compound notable for its unique structure, which includes a cyclopentane ring and a cyano group attached to a dichlorophenyl moiety. This compound has garnered attention in various fields, particularly in pharmaceuticals and agrochemicals, due to its potential biological activities. Understanding its biological activity is crucial for exploring its applications in drug development and other therapeutic areas.

• Molecular Formula : C$_{12}$H$_{8}$Cl$_{2}$N
• Molecular Weight : Approximately 212.08 g/mol
• Structural Characteristics : The presence of the cyano group (-C≡N) allows for participation in nucleophilic reactions, while the dichlorophenyl group may undergo electrophilic substitution reactions. The cyclopentane ring contributes to the compound's three-dimensional conformation, influencing its biological interactions.

Biological Activity Overview

1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile has shown promise in various biological assays, particularly concerning its anti-cancer properties. Its mechanism of action and efficacy have been explored through several studies.

Antitumor Activity

In preliminary studies, this compound exhibited significant cytotoxic activity against multiple cancer cell lines. For instance, it was tested against A549 (lung adenocarcinoma), MCF-7 (breast cancer), DU145 (prostate carcinoma), and HepG2 (liver carcinoma) cells. The results indicated that 1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile could induce apoptosis and inhibit cell proliferation effectively.

Cell Line	Inhibition Rate (%)	IC$_{50}$ (µM)
A549	99.93	8.99
HepG2	99.98	6.92
DU145	99.93	7.89
MCF7	100.39	8.26

These findings suggest that the compound's antitumor activity is comparable to established chemotherapeutics such as Sunitinib, indicating its potential as a lead compound for further development.

The mechanism by which 1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile exerts its biological effects appears to involve several pathways:

• Cell Cycle Arrest : The compound induces cell cycle arrest at the S phase, which is critical for DNA replication.
• Apoptosis Induction : It promotes apoptosis in cancer cells through mitochondrial pathways, characterized by changes in mitochondrial membrane potential and activation of caspase-3.
• Regulation of Protein Expression : Treatment with this compound leads to an increase in pro-apoptotic proteins such as Bax and a decrease in anti-apoptotic proteins like Bcl-2.

Case Studies

Several case studies have documented the efficacy of 1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile:

• Study on HepG2 Cells : A detailed investigation revealed that treatment with varying concentrations of the compound resulted in increased apoptosis rates, with significant changes observed in mitochondrial dynamics.
• Comparative Analysis with Other Compounds : In comparative studies with other anticancer agents, 1-(2,3-Dichlorophenyl)cyclopentanecarbonitrile demonstrated superior inhibition rates across multiple cancer types.

Q & A

Q. Table 1: Comparative Reaction Conditions

Precursor	Catalyst	Solvent	Yield (%)	Reference
2,3-Dichlorobenzonitrile	Pd(dppf)Cl₂	DMF	65–72
Cyclopentanone derivative	H₂SO₄ (cat.)	ACN	58–63

Basic: How should researchers characterize the purity and structural integrity of this compound?

Methodological Answer:
Use a combination of spectroscopic and chromatographic techniques:

• NMR : ¹H/¹³C NMR to confirm cyclopentane ring integration and dichlorophenyl substituents. Look for peaks at δ 2.97–3.24 ppm (cyclopentane CH₂) and δ 6.8–7.5 ppm (aromatic protons) .
• FT-IR : Absorbance at ~2200 cm⁻¹ (C≡N stretch) and 590 cm⁻¹ (C-Cl) .
• HPLC/MS : Reverse-phase C18 columns with UV detection (λ = 254 nm) to quantify impurities. MS (ESI+) for molecular ion [M+H]⁺ at m/z 240.0 (C₁₂H₁₀Cl₂N⁺) .

Advanced: What computational strategies are effective for studying structure-activity relationships (SAR) of 2,3-dichlorophenyl derivatives in receptor binding?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with targets like P2X7 receptors. The dichlorophenyl group exhibits hydrophobic interactions in the receptor’s binding pocket .
• QM/MM Simulations : Assess electronic effects of chlorine substituents on binding affinity. Chlorine atoms at positions 2 and 3 enhance steric complementarity but reduce solubility .
• Pharmacophore Modeling : Identify critical features (e.g., nitrile group as a hydrogen bond acceptor) for antagonist activity .

Q. Table 2: Key SAR Findings

Derivative	Target Receptor	Binding Affinity (IC₅₀, nM)	Reference
Parent compound	P2X7	89 ± 12
4-Fluoro analog	P2X7	145 ± 18
Piperazine impurity	Dopamine D2	320 ± 25

Advanced: How can researchers address contradictory data on the compound’s toxicity profile?

Methodological Answer:

• In Silico Prediction : Use tools like ProTox-II to estimate LD₅₀ and hepatotoxicity. The nitrile group may metabolize to cyanide, requiring in vitro validation .
• In Vitro Assays : Perform MTT assays on HepG2 cells to assess cytotoxicity. Compare results with structurally similar compounds (e.g., 1-(4-Chloro-3-fluorophenyl) analogs) .
• Metabolic Studies : Incubate with liver microsomes to identify metabolites (e.g., cyanide release via CYP450 enzymes) .

Q. Table 3: Toxicity Data Gaps

Endpoint	Available Data	Missing Data	Source
Acute Toxicity (oral)	None	LD₅₀ in rodents
Genotoxicity	None	Ames test results
Ecotoxicity	None	Daphnia magna EC₅₀

Basic: What safety protocols are critical when handling this compound in the lab?

Methodological Answer:

• Personal Protective Equipment (PPE) : Nitrile gloves, lab coat, and goggles. Use fume hoods to prevent inhalation of potential cyanide metabolites .
• Spill Management : Absorb with vermiculite and dispose as hazardous waste. Avoid aqueous solutions to prevent HCl gas formation .
• Storage : In airtight containers under nitrogen at 2–8°C to prevent degradation .

Advanced: How can impurities like 1-(2,3-Dichlorophenyl)piperazine be quantified during pharmaceutical synthesis?

Methodological Answer:

• Analytical Method : Use HPLC with a polar-embedded column (e.g., Zorbax SB-CN) and gradient elution (0.1% TFA in water/acetonitrile). Detect impurities at 0.1% relative to the main peak .
• MS/MS Confirmation : Monitor m/z 262.0 → 159.0 (piperazine fragment) for selective ion monitoring .
• Validation : Ensure linearity (R² > 0.995) and LOQ ≤ 0.05% .

Advanced: What mechanistic insights explain the compound’s instability under acidic conditions?

Methodological Answer:

• Degradation Pathways :
  • Hydrolysis : The nitrile group converts to carboxylic acid in HCl, forming 1-(2,3-Dichlorophenyl)cyclopentanecarboxylic acid .
  • Thermal Decomposition : Above 160°C, releases HCl gas and cyanide .
• Stabilization Strategies :
  • Buffered formulations (pH 6–8).
  • Lyophilization to reduce hydrolytic degradation .